Cas no 2228707-35-3 (4-methyl-4-(thiophen-2-yloxy)piperidine)

• Product Name: 4-methyl-4-(thiophen-2-yloxy)piperidine
• CAS No: 2228707-35-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6027794
• PubChem ID: 165618011
• Update Time: 2025-10-31

4-methyl-4-(thiophen-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(thiophen-2-yloxy)piperidine
• 2228707-35-3
• EN300-1832275

• Inchi： 1S/C10H15NOS/c1-10(4-6-11-7-5-10)12-9-3-2-8-13-9/h2-3,8,11H,4-7H2,1H3
• InChI Key： HGEONBCJNMDFQM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1OC1(C)CCNCC1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-methyl-4-(thiophen-2-yloxy)piperidine

Introduction to 4-methyl-4-(thiophen-2-yloxy)piperidine (CAS No. 2228707-35-3) in Modern Chemical Research

4-methyl-4-(thiophen-2-yloxy)piperidine, identified by its Chemical Abstracts Service (CAS) number 2228707-35-3, represents a significant compound in the realm of pharmaceutical and chemical synthesis. This piperidine derivative, characterized by its structural incorporation of a thiophene ring linked via an oxygen atom at the 2-position, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The compound’s unique scaffold, combining the lipophilic piperidine core with the electron-deficient thiophene moiety, makes it a promising candidate for further exploration in various therapeutic areas.

The thiophen-2-yloxy substituent introduces a sulfur-containing heterocycle, which is well-documented for its role in enhancing molecular interactions with biological targets. Thiophenes, in particular, have been extensively studied for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of this moiety in 4-methyl-4-(thiophen-2-yloxy)piperidine suggests potential biological activity that warrants further investigation.

In recent years, there has been a growing interest in developing novel piperidine derivatives as pharmacophores. Piperidines are known for their ability to modulate central nervous system (CNS) activity, making them valuable in the treatment of neurological disorders such as depression, anxiety, and epilepsy. The methyl substitution at the 4-position of the piperidine ring in 4-methyl-4-(thiophen-2-yloxy)piperidine may influence its metabolic stability and binding affinity to biological targets, aspects that are critical in drug design.

One of the most compelling aspects of 4-methyl-4-(thiophen-2-yloxy)piperidine is its potential as a lead compound for drug discovery. Researchers have leveraged similar scaffolds to develop drugs that target various diseases. For instance, thiophene-piperidine hybrids have been explored for their antitumor properties, with some derivatives showing significant efficacy in preclinical studies. The oxygen bridge in 4-methyl-4-(thiophen-2-yloxy)piperidine may facilitate interactions with specific enzymes or receptors, thereby modulating disease pathways.

The synthesis of 4-methyl-4-(thiophen-2-yloxy)piperidine involves multi-step organic reactions that highlight the compound’s synthetic accessibility. The introduction of the thiophene ring via nucleophilic substitution or metal-catalyzed coupling reactions allows for modular modifications, enabling chemists to tailor the molecule’s properties for specific applications. Advanced synthetic techniques, such as cross-coupling reactions and flow chemistry, have further streamlined the production of this compound, making it more readily available for research purposes.

From a computational chemistry perspective, 4-methyl-4-(thiophen-2-yloxy)piperidine has been subjected to molecular docking studies to predict its binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer. The thiophene ring’s ability to engage in π-stacking interactions could enhance binding affinity, while the piperidine moiety may contribute to favorable pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in derivatives of 4-methyl-4-(thiophen-2-yloxy)piperidine due to their potential therapeutic value. Preclinical trials have demonstrated promising results in models of pain management and neuroprotection. The compound’s ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it an attractive candidate for treating CNS disorders. Additionally, its structural features may contribute to reduced toxicity compared to earlier generations of drugs targeting similar pathways.

Recent advancements in analytical chemistry have enabled more precise characterization of 4-methyl-4-(thiophen-2-yloxy)piperidine, facilitating quality control and purity assessment during drug development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into the compound’s molecular structure and purity profile. These analytical methods are essential for ensuring consistency across batches and meeting regulatory standards required for clinical use.

The environmental impact of synthesizing and handling 4-methyl-4-(thiophen-2-yloxy)piperidine is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic methods are being explored as alternatives to traditional approaches. Such innovations not only align with sustainable chemistry principles but also enhance cost-effectiveness during large-scale production.

In conclusion, 4-methyl-4-(thiophen-2-yloxy)piperidine (CAS No. 2228707-35-3) stands out as a versatile and promising compound in pharmaceutical research. Its unique structural features offer potential therapeutic benefits across multiple disease areas, while its synthetic accessibility allows for further exploration through medicinal chemistry interventions. As research continues to uncover new applications for this derivative, 4-methyl-4-(thiophen-2-yloxy)piperidine is poised to play a significant role in shaping future treatments.